Surface-enhanced Raman scattering on organic–inorganic hybrid perovskites†
Chemical Communications Pub Date: 2018-02-09 DOI: 10.1039/C8CC00339D
Abstract
Surface-enhanced Raman scattering (SERS) on organic–inorganic hybrid perovskites is explored and for the first time the SERS activity (EF ≥ 104) of the nanostructured CH3NH3PbBr3 has been proved. Here, the SERS profile displays high similarity with the normal Raman spectra and the enhancement mechanism is discussed according to the charge transfer contribution.
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Journal Name：Chemical Communications
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